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Compound of Interest

Compound Name: Dibenzofuran

Cat. No.: B1670420 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical properties and

solubility of dibenzofuran in common laboratory solvents. The information is curated for

professionals in research and development who require precise data for experimental design,

formulation, and chemical synthesis.

Physical Properties of Dibenzofuran
Dibenzofuran is a heterocyclic organic compound consisting of two benzene rings fused to a

central furan ring.[1][2] It presents as a white crystalline powder at standard conditions.[1] Key

physical data are summarized in the table below for quick reference.
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Property Value Source(s)

Molecular Formula C₁₂H₈O [1][3]

Molar Mass 168.19 g/mol [1][4]

Appearance White crystalline powder [1]

Melting Point 80-85 °C (176-185 °F) [1][3][4][5]

Boiling Point 285 °C (545 °F) at 760 mmHg [1][2][5]

154-155 °C at 20 mmHg [3][6]

Density 1.3 g/cm³ (at 20 °C) [3][4]

Vapor Pressure 0.00248 mmHg (at 25 °C) [7][8]

Flash Point 130 °C (266 °F) [3][4]

Log Kₒw (Octanol/Water) 3.18 - 4.12 [7][9]

Solubility Profile of Dibenzofuran
The solubility of a compound is a critical parameter in drug development and chemical

synthesis, influencing everything from reaction kinetics to bioavailability. Dibenzofuran's

aromatic and heterocyclic structure dictates its solubility, making it generally soluble in nonpolar

organic solvents and insoluble in water.[1][3][7]
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Solvent Classification Solubility
Quantitative
Data

Source(s)

Water Polar, Protic

Insoluble /

Practically

Insoluble

3.1 mg/L at 25

°C
[1][8][9][10]

<0.1 g/100 mL at

20 °C
[3][7]

Benzene
Nonpolar,

Aromatic
Soluble Not specified [6][7][10]

Toluene
Nonpolar,

Aromatic
Soluble Not specified [10]

Chloroform Polar, Aprotic Soluble Not specified [10]

Diethyl Ether Polar, Aprotic Very Soluble Not specified [6][8]

Acetone Polar, Aprotic Soluble Not specified [7][8]

Ethanol Polar, Protic Soluble Not specified [6]

Acetic Acid Polar, Protic Soluble Not specified [6][7]

Hexane Nonpolar

Likely Soluble

(as a nonpolar

solvent)

Not specified [11]

Experimental Protocols for Solubility Determination
Accurate determination of solubility is fundamental. Below is a generalized protocol for the

gravimetric "shake-flask" method, a common technique for assessing the solubility of a solid

compound in a solvent.

Objective: To determine the saturation solubility of dibenzofuran in a selected solvent at a

specific temperature.

Materials:
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Dibenzofuran (high purity)

Solvent of choice

Analytical balance

Thermostatically controlled shaker or water bath

Vials with screw caps

Syringe filters (e.g., 0.45 µm PTFE)

Volumetric flasks and pipettes

Evaporating dish or pre-weighed vials

Oven or vacuum desiccator

Methodology:

Preparation of Saturated Solution:

Add an excess amount of dibenzofuran to a vial containing a known volume of the

solvent. The presence of undissolved solid is necessary to ensure saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatically controlled shaker set to the desired temperature (e.g.,

25 °C).

Agitate the mixture for a sufficient period (typically 24-72 hours) to ensure equilibrium is

reached.

Sample Collection and Filtration:

After the equilibration period, allow the vial to stand undisturbed in the constant

temperature bath for at least 24 hours to allow the excess solid to settle.
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Carefully withdraw a known volume of the supernatant using a pre-warmed (or pre-cooled

to the experimental temperature) pipette or syringe.

Immediately filter the collected liquid through a syringe filter into a pre-weighed volumetric

flask or vial. This step is critical to remove any undissolved microcrystals.

Quantification of Solute:

Determine the exact volume of the filtered saturated solution.

Evaporate the solvent from the pre-weighed vial under a gentle stream of nitrogen or in a

vacuum oven at a temperature that will not cause the solute to sublime or decompose.

Once the solvent is fully evaporated, re-weigh the vial containing the dried dibenzofuran
residue.

The difference in weight corresponds to the mass of dibenzofuran dissolved in the known

volume of the solvent.

Calculation:

Calculate the solubility using the formula: Solubility (g/L) = (Mass of residue (g)) / (Volume

of solution (L))

Visualizations
The following diagrams illustrate logical workflows and concepts relevant to the properties and

handling of dibenzofuran.
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Solubility Determination Workflow

Start: Select Compound
and Solvent

Add excess solid solute
to known volume of solvent

Equilibrate at constant T
(e.g., 24-72h with agitation)

Allow undissolved solid
to settle

Withdraw aliquot of supernatant
and filter (0.45 µm)

Evaporate solvent and
weigh dried solute residue

Calculate Solubility
(e.g., in g/L or mol/L)

End: Solubility Data

Click to download full resolution via product page

Caption: A typical workflow for the experimental determination of solubility.
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Solvent Polarity Classification

Common Lab Solvents

Nonpolar
(e.g., Hexane, Toluene, Benzene)

Polar Aprotic
(e.g., Acetone, Chloroform, Diethyl Ether)

Polar Protic
(e.g., Water, Ethanol, Acetic Acid)

Dibenzofuran
(Largely nonpolar character)

High Solubility Good Solubility Low to Insoluble
(esp. Water)

Click to download full resolution via product page

Caption: Relationship between solvent polarity and dibenzofuran solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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